Cas no 35207-75-1 (Propanedioicacid, 2-diazo-, 1,3-bis(1,1-dimethylethyl) ester)

• Product Name: Propanedioicacid, 2-diazo-, 1,3-bis(1,1-dimethylethyl) ester
• CAS No: 35207-75-1
• MF: C₁₁H₁₈N₂O₄
• MW: 242.271623134613
• CID: 323130
• PubChem ID: 5014600
• Update Time: 2025-07-14

Propanedioicacid, 2-diazo-, 1,3-bis(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• Propanedioicacid, 2-diazo-, 1,3-bis(1,1-dimethylethyl) ester
• (E)-2-diazonio-1,3-bis[(2-methylpropan-2-yl)oxy]-3-oxoprop-1-en-1-olate
• 2-diazo-1,3-bis(1,1-dimethylethyl) ester
• Diazomalonsaeure-di-t-butylester
• Diazomalonsaeure-di-tert-butylester
• di-t-butyl 2-diazomalonate
• di-t-butyl diazomalonate
• di-t-butyl-2-diazomalonate
• di-tert-butyl diazomalonate
• NSC138650
• 1,3-DI-TERT-BUTYL 2-DIAZOPROPANEDIOATE
• SCHEMBL7786553
• DTXSID60450966
• NSC-138650
• ditert-butyl 2-diazopropanedioate
• EN300-6504431
• NSC 138650
• (1E)-1,3-Di-tert-butoxy-2-diazonio-3-oxoprop-1-en-1-olate
• RXYMTVAHQNMICF-UHFFFAOYSA-N
• 35207-75-1

• Inchi： 1S/C11H18N2O4/c1-10(2,3)16-8(14)7(13-12)9(15)17-11(4,5)6/h1-6H3
• InChI Key： RXYMTVAHQNMICF-UHFFFAOYSA-N
• SMILES： O(C(C(C(=O)OC(C)(C)C)=[N+]=[N-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 243.13457
• Monoisotopic Mass: 242.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 86.74
• LogP: 1.42166

Additional information on Propanedioicacid, 2-diazo-, 1,3-bis(1,1-dimethylethyl) ester

Propanedioic Acid, 2-Diazo-, 1,3-Bis(1,1-Dimethylethyl) Ester: A Comprehensive Overview

The compound with CAS No. 35207-75-1, commonly referred to as Propanedioic acid, 2-diazo-, 1,3-bis(1,1-dimethylethyl) ester, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a diazo group attached to the central carbon of a propanedioic acid backbone. The ester groups at positions 1 and 3 are derived from tert-butyl alcohol, making this compound a derivative of tert-butyl esters. Its molecular formula is C₉H₁₆N₂O₄, and it has a molecular weight of approximately 208.24 g/mol.

The synthesis of Propanedioic acid, 2-diazo-, 1,3-bis(1,1-dimethylethyl) ester typically involves the diazotization of an appropriate amine followed by coupling reactions. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. The diazo group in this compound is highly reactive and plays a crucial role in its reactivity and applications.

One of the most notable applications of this compound is in the field of organic synthesis. The diazo group serves as an excellent leaving group in various substitution reactions, making it a valuable intermediate in the synthesis of complex molecules. Recent studies have highlighted its use in click chemistry reactions, where it acts as a diazo component for the formation of new carbon-carbon bonds. This has opened up new avenues for the construction of bioactive molecules and advanced materials.

In addition to its role in organic synthesis, Propanedioic acid, 2-diazo-, 1,3-bis(1,1-dimethylethyl) ester has found applications in polymer chemistry. The tert-butyl ester groups provide stability to the diazo moiety under certain reaction conditions, making it suitable for incorporation into polymer systems. Researchers have explored its use in the development of stimuli-responsive polymers, where the diazo group can act as a photosensitive unit for controlled polymer degradation.

The physical properties of this compound are also worth mentioning. It is a crystalline solid with a melting point around 95°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under thermal and photochemical conditions has been extensively studied, with recent findings indicating that it exhibits good thermal stability up to 80°C but decomposes upon prolonged exposure to light or elevated temperatures.

From an environmental perspective, Propanedioic acid, 2-diazo-, 1,3-bis(1,1-dimethylethyl) ester has been evaluated for its biodegradability and ecological impact. Studies suggest that it undergoes rapid hydrolysis under aqueous conditions, leading to the formation of less hazardous byproducts. This makes it a more environmentally friendly alternative compared to some other diazo compounds used in similar applications.

In conclusion, Propanedioic acid, 2-diazo-, 1,3-bis(1,1-dimethylethyl) ester (CAS No. 35207-75-1) is a versatile compound with a wide range of applications in organic synthesis and polymer chemistry. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals alike. With ongoing advancements in synthetic methods and material science, this compound continues to find new uses across diverse disciplines.